N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
Overview
Description
N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (4E-TPC) is an important research chemical that has been studied for its potential therapeutic and scientific applications. 4E-TPC is an aromatic heterocyclic compound with a unique chemical structure and a wide range of biological activities. It has been studied for its ability to modulate various biological targets and pathways, including those involved in inflammation, cancer, and neurological diseases. 4E-TPC has also been investigated for its potential use as a therapeutic agent in a variety of diseases.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is not yet fully understood. However, it is believed to act as an agonist of G-protein coupled receptors (GPCRs) and to modulate the activity of various enzymes involved in the metabolism of drugs and other compounds. In addition, N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has been studied for its potential to modulate various biochemical and physiological processes. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has been shown to modulate the activity of various enzymes involved in the metabolism of drugs and other compounds. It has also been studied for its ability to modulate the activity of G-protein coupled receptors (GPCRs), which are involved in various cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide in laboratory experiments include its high solubility in water, its relatively low cost, and its ability to modulate various biochemical and physiological processes. The major limitation of using N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide in laboratory experiments is the lack of detailed information on its mechanism of action.
Future Directions
The future directions for research into N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide include further investigation into its mechanism of action, its potential therapeutic applications, and its ability to modulate various biochemical and physiological processes. In addition, further studies are needed to determine the safety and efficacy of N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide in clinical settings. Additionally, further research is needed to explore the potential of N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide as a drug delivery system and to develop new methods of synthesis and purification. Finally, studies should be conducted to explore the potential of N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide as an adjuvant or therapeutic agent in various diseases.
Synthesis Methods
N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is synthesized through the reaction of 4-ethylphenyl isocyanate and 1H-1,2,4-triazole-3-carboxylic acid. The reaction is catalyzed by a mixture of sulfuric acid and acetic anhydride. The reaction is conducted at a temperature of 80°C for 12 hours, followed by cooling and filtration. The resulting product is a white solid which is then purified by recrystallization.
Scientific Research Applications
N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide is a promising research chemical for the study of various biological processes and diseases. It has been studied for its ability to modulate various biological targets and pathways, including those involved in inflammation, cancer, and neurological diseases. It has also been investigated for its potential use as a therapeutic agent in a variety of diseases. In addition, N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs and other compounds.
properties
IUPAC Name |
N-(4-ethylphenyl)-6-(1,2,4-triazol-1-yl)pyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N6O/c1-2-11-3-5-12(6-4-11)18-15(22)13-7-8-14(20-19-13)21-10-16-9-17-21/h3-10H,2H2,1H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGXFYSFMPCHXMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301156889 |
Source
|
| Record name | 3-Pyridazinecarboxamide, N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301156889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide | |
CAS RN |
1448066-98-5 |
Source
|
| Record name | 3-Pyridazinecarboxamide, N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1448066-98-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Pyridazinecarboxamide, N-(4-ethylphenyl)-6-(1H-1,2,4-triazol-1-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301156889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-fluoro-N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzene-1-sulfonamide](/img/structure/B6506787.png)
![N-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide](/img/structure/B6506792.png)
![3-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-1-phenylurea](/img/structure/B6506803.png)
![N-(3-methoxyphenyl)-2-({1-[2-(morpholin-4-yl)ethyl]-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl}sulfanyl)acetamide](/img/structure/B6506816.png)
![2-({6-oxo-5-[(thiophen-2-yl)methyl]-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-phenylacetamide](/img/structure/B6506828.png)
![N-[2-(6-oxo-1,6-dihydropyridazin-3-yl)phenyl]-3-phenyl-2,1-benzoxazole-5-carboxamide](/img/structure/B6506839.png)
![N-(2,5-dimethylphenyl)-2-({6-oxo-5-[(oxolan-2-yl)methyl]-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide](/img/structure/B6506849.png)
![2-({5-ethyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-phenylacetamide](/img/structure/B6506867.png)
![10-(3,4-difluorophenyl)-9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one](/img/structure/B6506873.png)
![13-methyl-12-oxa-14,16-diazatetracyclo[11.3.1.0^{2,11}.0^{3,8}]heptadeca-2,4,6,8,10-pentaen-15-one](/img/structure/B6506880.png)
![3-(4-methoxyphenyl)-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]propanamide](/img/structure/B6506887.png)
![2-(naphthalen-1-yloxy)-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]acetamide](/img/structure/B6506892.png)
![2-{[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide](/img/structure/B6506900.png)